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Compound of Interest

Compound Name: 7-Bromo-2,4-dichloroquinazoline

Cat. No.: B1517698

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 7-Bromo-2,4-dichloroquinazoline, a
heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its
unique electronic properties, conferred by the quinazoline core and the differential reactivity of
its two chlorine substituents, make it a versatile scaffold for the synthesis of a diverse array of
bioactive molecules. This document will detail its physicochemical properties, synthesis,
chemical reactivity with a focus on regioselective nucleophilic aromatic substitution, and its
applications as a key intermediate in the development of therapeutic agents. Experimental
insights and safety considerations are also provided to equip researchers with the necessary
knowledge for its effective and safe utilization.

Introduction: The Quinazoline Scaffold in Drug
Discovery

The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of
numerous approved drugs and clinical candidates. Its rigid, bicyclic structure provides a well-
defined orientation for pharmacophoric groups, enabling precise interactions with biological
targets. The introduction of bromine and chlorine atoms onto this scaffold, as in 7-Bromo-2,4-
dichloroquinazoline, offers synthetic handles for the construction of complex molecular
architectures and the fine-tuning of physicochemical and pharmacological properties. This
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guide focuses on the title compound, a key intermediate whose strategic importance lies in the
sequential and regioselective displacement of its chloro groups.

Physicochemical and Spectroscopic Profile

7-Bromo-2,4-dichloroquinazoline, with the CAS number 959237-68-4, is typically a white to
yellow solid at room temperature.[1] A summary of its key physicochemical properties is
presented in Table 1. While detailed spectroscopic data should be obtained for each batch,
typical spectral characteristics are available from commercial suppliers.[2]

Table 1: Physicochemical Properties of 7-Bromo-2,4-dichloroquinazoline

Property Value Source
CAS Number 959237-68-4 [3][4][5][6]
Molecular Formula CsHsBrClz2N2 [31[4]
Molecular Weight 277.94 g/mol [3114]
IUPAC Name rrbromo-2.4- [3][6]
dichloroquinazoline
Appearance White to yellow solid [1]
Boiling Point 330.2 £ 24.0 °C (Predicted) [1]
Density 1.851 + 0.06 g/cm3 (Predicted) [1][4]
pKa -1.17 + 0.30 (Predicted) [1]
XLogP3 4.2 [4]

Synthesis of 7-Bromo-2,4-dichloroquinazoline: A
Proven Protocol

The synthesis of 7-Bromo-2,4-dichloroquinazoline is most effectively achieved through the
chlorination of the corresponding dione precursor, 7-bromoquinazoline-2,4(1H,3H)-dione. This
transformation is typically accomplished using a strong chlorinating agent such as phosphorus
oxychloride (POCIs).
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Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 7-Bromo-2,4-
dichloroquinazoline.

Synthesis of 7-Bromo-2,4-dichloroquinazoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://m.chemicalbook.com/chemicalproductproperty_en_CB52461006.htm
https://www.bldpharm.com/products/959237-68-4.html
https://www.echemi.com/produce/pr220729445788-7-bromo-2-4-dichloroquinazoline.html
https://www.alfa-chemistry.com/product/7-bromo-2-4-dichloroquinazoline-cas-959237-68-4-278457.html
https://chemistry.stackexchange.com/questions/187941/reaction-mechanism-of-nucleophilic-substitution-in-2-4-dichloroquinazoline-ring
https://www.achemblock.com/l18433-7-bromo-2-4-dichloroquinazoline.html
https://www.achemblock.com/l18433-7-bromo-2-4-dichloroquinazoline.html
https://www.benchchem.com/product/b1517698#7-bromo-2-4-dichloroquinazoline-cas-number
https://www.benchchem.com/product/b1517698#7-bromo-2-4-dichloroquinazoline-cas-number
https://www.benchchem.com/product/b1517698#7-bromo-2-4-dichloroquinazoline-cas-number
https://www.benchchem.com/product/b1517698#7-bromo-2-4-dichloroquinazoline-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1517698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

